Cas no 1803677-25-9 (3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol)
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol
-
- Inchi: 1S/C8H6F3N3O2/c9-8(10,11)16-7-6(13)4(3-15)1-5(2-12)14-7/h1,15H,3,13H2
- InChI Key: XTKWKPQSBGKPBW-UHFFFAOYSA-N
- SMILES: FC(OC1C(=C(C=C(C#N)N=1)CO)N)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 288
- XLogP3: 1.4
- Topological Polar Surface Area: 92.2
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A026003962-500mg |
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol |
1803677-25-9 | 97% | 500mg |
$989.80 | 2022-04-02 | |
| Alichem | A026003962-1g |
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol |
1803677-25-9 | 97% | 1g |
$1,629.60 | 2022-04-02 |
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol
Introduction to 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1803677-25-9)
3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol, with the CAS number 1803677-25-9, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in drug development. The structural features of this molecule, including its amino, cyano, trifluoromethoxy, and hydroxymethyl substituents, contribute to its unique chemical properties and potential applications in synthetic chemistry and bioactivity studies.
The presence of a cyano group at the 6-position and an amino group at the 3-position introduces reactivity that is conducive to further functionalization, making it a valuable intermediate in the synthesis of more complex molecules. Additionally, the trifluoromethoxy group at the 2-position enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. These structural elements collectively make 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol a promising candidate for exploration in various therapeutic areas.
In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. For instance, studies have demonstrated that pyridine-based compounds can exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of functional groups in 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol may contribute to its potential as a lead compound or intermediate in the development of novel therapeutic agents.
One of the most compelling aspects of this compound is its versatility in synthetic chemistry. The combination of an amino group and a hydroxymethyl group provides multiple sites for chemical modification, allowing researchers to explore diverse structural modifications. This flexibility is particularly valuable in drug discovery pipelines, where rapid and efficient synthesis of analogues is often required to optimize biological activity.
Recent advancements in computational chemistry have also enhanced the understanding of how structural features influence biological activity. Molecular modeling studies suggest that the electron-withdrawing nature of the cyano group and the electron-donating effect of the amino group can modulate the interactions between this compound and biological targets. Furthermore, the presence of fluorine atoms can significantly alter pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).
The trifluoromethoxy group, in particular, has been extensively studied for its ability to improve drug-like properties. Fluoro substitution is known to enhance binding affinity to biological targets by increasing lipophilicity and reducing metabolic susceptibility. This makes 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol an attractive scaffold for medicinal chemists seeking to develop next-generation therapeutics.
In clinical research settings, derivatives of pyridine have shown promise in treating various diseases. For example, pyridine-based kinase inhibitors have been successfully developed for cancer therapy. The structural motifs present in 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol share similarities with known pharmacophores that interact with protein targets involved in disease pathways.
The synthesis of this compound typically involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and protection-deprotection strategies. Advanced techniques such as flow chemistry have also been explored to improve scalability and reproducibility.
From a regulatory perspective, compounds like 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies are essential to evaluate pharmacological activity, toxicity profiles, and pharmacokinetic parameters. These studies provide critical data that informs decisions about whether to proceed with human trials.
The role of intermediates such as 3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol cannot be overstated in drug development pipelines. They serve as building blocks for more complex molecules and are instrumental in exploring new chemical spaces. The ability to efficiently synthesize these intermediates is a key factor in accelerating the discovery process.
Future research directions may focus on expanding the chemical diversity of this scaffold by introducing additional functional groups or exploring different substitution patterns. Advances in synthetic methodologies could also enable more streamlined production processes, reducing costs and improving accessibility for research purposes.
In conclusion,3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1803677-25-9) represents a significant asset in pharmaceutical research due to its structural complexity and potential biological activity. Its unique combination of functional groups makes it a versatile intermediate with applications across multiple therapeutic areas. As research continues to uncover new insights into its properties and applications,this compound is poised to play an important role in the development of innovative treatments for various diseases.
1803677-25-9 (3-Amino-6-cyano-2-(trifluoromethoxy)pyridine-4-methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)